Cas no 6974-31-8 (Undecanoic acid,11-(acetylthio)-)
6974-31-8 structure
Product Name:Undecanoic acid,11-(acetylthio)-
CAS No:6974-31-8
MF:C13H24O3S
MW:260.392863273621
CID:511410
PubChem ID:229573
Update Time:2025-04-19
Undecanoic acid,11-(acetylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid,11-(acetylthio)-
- 11-acetylsulfanylundecanoic acid
- 11-acetylthioundecanoic acid
- 11-thioacetoxyundecanoic acid
- 11-thiolacetate undecanoic acid
- DTXSID70281884
- NSC-23340
- 11-(acetylsulfanyl)undecanoic acid
- 6974-31-8
- doi:10.14272/DHKWYRRJFXRZOA-UHFFFAOYSA-N
- SCHEMBL1647647
- 10.14272/DHKWYRRJFXRZOA-UHFFFAOYSA-N
- NSC23340
-
- Inchi： 1S/C13H24O3S/c1-12(14)17-11-9-7-5-3-2-4-6-8-10-13(15)16/h2-11H2,1H3,(H,15,16)
- InChI Key： DHKWYRRJFXRZOA-UHFFFAOYSA-N
- SMILES： S(C(C)=O)CCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 260.14500
- Monoisotopic Mass: 260.14461580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- PSA: 79.67000
- LogP: 3.86160
Undecanoic acid,11-(acetylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-479844-1 mg |
11-(Acetylthio)undecanoic Acid-d20, |
6974-31-8 | 1mg |
￥3,610.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-479844-1mg |
11-(Acetylthio)undecanoic Acid-d20, |
6974-31-8 | 1mg |
￥3610.00 | 2023-09-05 |
Undecanoic acid,11-(acetylthio)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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